Cas no 2229419-81-0 (3-(3,6-dichloropyridazin-4-yl)propanenitrile)

3-(3,6-dichloropyridazin-4-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-(3,6-dichloropyridazin-4-yl)propanenitrile
- 2229419-81-0
- EN300-1978750
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- Inchi: 1S/C7H5Cl2N3/c8-6-4-5(2-1-3-10)7(9)12-11-6/h4H,1-2H2
- InChI Key: WOSNLWRZKJYFSZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(N=N1)Cl)CCC#N
Computed Properties
- Exact Mass: 200.9860526g/mol
- Monoisotopic Mass: 200.9860526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 49.6Ų
3-(3,6-dichloropyridazin-4-yl)propanenitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1978750-0.05g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 0.05g |
$851.0 | 2023-09-16 | ||
Enamine | EN300-1978750-5g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 5g |
$2940.0 | 2023-09-16 | ||
Enamine | EN300-1978750-1.0g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 1g |
$1014.0 | 2023-06-02 | ||
Enamine | EN300-1978750-0.5g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 0.5g |
$974.0 | 2023-09-16 | ||
Enamine | EN300-1978750-0.25g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 0.25g |
$933.0 | 2023-09-16 | ||
Enamine | EN300-1978750-5.0g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 5g |
$2940.0 | 2023-06-02 | ||
Enamine | EN300-1978750-10.0g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 10g |
$4360.0 | 2023-06-02 | ||
Enamine | EN300-1978750-2.5g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 2.5g |
$1988.0 | 2023-09-16 | ||
Enamine | EN300-1978750-1g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 1g |
$1014.0 | 2023-09-16 | ||
Enamine | EN300-1978750-0.1g |
3-(3,6-dichloropyridazin-4-yl)propanenitrile |
2229419-81-0 | 0.1g |
$892.0 | 2023-09-16 |
3-(3,6-dichloropyridazin-4-yl)propanenitrile Related Literature
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
Additional information on 3-(3,6-dichloropyridazin-4-yl)propanenitrile
Comprehensive Overview of 3-(3,6-dichloropyridazin-4-yl)propanenitrile (CAS No. 2229419-81-0)
3-(3,6-dichloropyridazin-4-yl)propanenitrile (CAS No. 2229419-81-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This nitrile-functionalized pyridazine derivative is characterized by its dichloropyridazine core, which imparts distinct reactivity and functional versatility. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for high-performance specialty chemicals.
The molecular structure of 3-(3,6-dichloropyridazin-4-yl)propanenitrile features a propanenitrile side chain attached to a 3,6-dichloropyridazine ring, a combination that offers intriguing possibilities for further chemical modifications. This structural motif is particularly relevant in the context of heterocyclic chemistry, a field that has seen exponential growth due to its importance in drug discovery and advanced material design. Recent trends in green chemistry have also spurred interest in optimizing synthetic routes for such compounds to minimize environmental impact.
One of the most frequently asked questions about CAS No. 2229419-81-0 revolves around its synthetic accessibility and scalability. Current literature suggests that this compound can be prepared through multistep organic synthesis involving halogenation and cyanoalkylation reactions, though researchers are actively investigating more efficient catalytic methods. The compound's nitrile group serves as a valuable handle for further derivatization, making it a potential building block for more complex molecular architectures.
In pharmaceutical research, 3-(3,6-dichloropyridazin-4-yl)propanenitrile has shown promise as a precursor for bioactive molecules. The pyridazine scaffold is known to exhibit diverse biological activities, and when combined with the nitrile functionality, it may offer novel opportunities in medicinal chemistry. This aligns with current industry focus on targeted drug delivery and small molecule therapeutics, particularly in areas such as enzyme inhibition and receptor modulation.
From a materials science perspective, the compound's aromatic heterocycle and polar nitrile group make it interesting for applications in advanced polymers and electronic materials. There is growing interest in how such structures might contribute to the development of organic semiconductors or liquid crystal displays, especially given the push toward more sustainable materials in the electronics industry.
Analytical characterization of CAS No. 2229419-81-0 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in industrial applications and for verifying structural integrity in research settings. The compound's stability profile and physicochemical properties are also important considerations for potential end-users.
Recent discussions in scientific forums have highlighted the need for more comprehensive structure-activity relationship studies on pyridazine derivatives like 3-(3,6-dichloropyridazin-4-yl)propanenitrile. Such investigations could unlock new applications in crop protection chemicals or pharmaceutical intermediates, addressing current challenges in food security and healthcare innovation.
As regulatory landscapes evolve globally, compounds like 3-(3,6-dichloropyridazin-4-yl)propanenitrile are subject to careful evaluation regarding their environmental fate and toxicological profiles. This reflects broader industry trends toward responsible chemical innovation and sustainable manufacturing practices. Researchers are encouraged to explore biodegradable alternatives and greener synthetic pathways for such specialty chemicals.
The commercial availability of CAS No. 2229419-81-0 has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing and purity specifications vary significantly, emphasizing the importance of supplier evaluation for potential buyers. Market analysts note growing demand for such fine chemicals in emerging economies, particularly in Asia's rapidly expanding pharmaceutical and agrochemical sectors.
Future research directions for 3-(3,6-dichloropyridazin-4-yl)propanenitrile may include exploration of its catalytic applications or investigation of its potential in metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions through its nitrile group and pyridazine nitrogen atoms presents interesting possibilities in coordination chemistry and catalyst design.
In conclusion, 3-(3,6-dichloropyridazin-4-yl)propanenitrile represents an important example of contemporary heterocyclic chemistry with multifaceted potential across scientific disciplines. Its continued study and development will likely contribute to advancements in multiple industrial sectors, particularly as researchers uncover new ways to leverage its unique molecular architecture for innovative applications.
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